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Compound of Interest

1-(2-Methylbenzoyl)piperidin-4-
Compound Name:
amine

Cat. No.: B12495151

Get Quote

Executive Summary

1-(2-Methylbenzoyl)piperidin-4-amine (often supplied as the hydrochloride salt, CAS

1158359-06-8) is a critical piperidine-based building block in medicinal chemistry.[1]
Characterized by a semi-rigid piperidine core acylated at the nitrogen with an o-toluoyl group,
this scaffold serves as a privileged structure in the synthesis of G-protein coupled receptor
(GPCR) ligands, particularly for targets such as vasopressin, orexin, and chemokine receptors.
[1] Its primary utility lies in the free primary amine at the C4 position, which acts as a versatile
vector for diversity-oriented synthesis (DOS).[1]

Part 1: Chemical Identity & Physicochemical
Profile[1][2]

This compound is most stable and commercially available as its hydrochloride salt.[1]
Researchers must account for the stoichiometry of the salt form during molarity calculations.[1]
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Specification

Chemical Name

(4-Aminopiperidin-1-yl)(2-
methylphenyl)methanone hydrochloride

Common Synonyms

1-(2-Methylbenzoyl)-4-aminopiperidine HCI; 1-

(o-Toluoyl)piperidin-4-amine

CAS Number

1158359-06-8 (HCI Salt)

Molecular Formula

Ci3H1sN20[1][2] - HCI

Molecular Weight

254.76 g/mol (Salt); 218.29 g/mol (Free Base)

SMILES (Free Base)

CC1=CC=CC=C1C(=0)N2CCC(N)CC2

Appearance

White to off-white crystalline solid

Solubility

Soluble in DMSO, Methanol, Water (moderate)

pKa (Calculated)

~10.3 (Piperidine amine)

Part 2: Synthesis & Manufacturing Protocols

The synthesis of 1-(2-Methylbenzoyl)piperidin-4-amine typically follows a convergent

pathway involving the selective acylation of a protected diamine.[1] The choice of the tert-

butoxycarbonyl (Boc) protecting group is critical to prevent polymerization and ensure

regioselectivity.[1]

Mechanism of Action: Synthetic Pathway

The synthesis relies on the nucleophilic attack of the secondary piperidine amine (N1) on the

activated carboxylic acid derivative of 2-methylbenzoic acid.[1] The steric hindrance of the

ortho-methyl group on the benzoyl ring requires high-efficiency coupling agents or acid

chlorides to drive the reaction to completion.[1]

Protocol A: Acid Chloride Route (Scale-Up Preferred)

» Activation: Convert 2-methylbenzoic acid to 2-methylbenzoyl chloride using thionyl chloride (

) or oxalyl chloride (
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) with catalytic DMF.

e Coupling: React 2-methylbenzoyl chloride with 4-(N-Boc-amino)piperidine in DCM at 0°C in
the presence of triethylamine (

) or DIPEA.

o Deprotection: Treat the intermediate tert-butyl (1-(2-methylbenzoyl)piperidin-4-yl)carbamate
with 4M HCI in dioxane or TFA/DCM (1:1).[1]

« |solation: Precipitate the product as the hydrochloride salt using diethyl ether.

Protocol B: Peptide Coupling Route (Library Scale)

For parallel synthesis where acid chlorides are inconvenient:

» Reagents: 2-Methylbenzoic acid (1.0 eq), HATU (1.1 eq), DIPEA (3.0 eq), 4-(N-Boc-
amino)piperidine (1.0 eq) in DMF.[1]

e Conditions: Stir at RT for 2-4 hours.

o Workup: Aqueous extraction followed by standard acidic deprotection.[1]

Visualization: Synthesis Workflow
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Figure 1: Convergent synthesis workflow for the production of the target hydrochloride salt.

Part 3: Applications in Drug Discovery[1]

The 1-benzoylpiperidine scaffold is a "privileged structure” in medicinal chemistry, appearing in
numerous bioactive compounds. The 4-amino group serves as a handle for further
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functionalization, allowing researchers to rapidly generate libraries of potential drug candidates.

[1]

Functionalization Strategies

The primary amine at position 4 is highly nucleophilic and unhindered, making it suitable for:

Urea/Thiourea Formation: Reaction with isocyanates to form urea derivatives (common in
soluble epoxide hydrolase inhibitors).[1]

Sulfonylation: Reaction with sulfonyl chlorides to generate sulfonamides (common in GPCR
antagonists).[1]

Reductive Amination: Reaction with aldehydes/ketones to form secondary/tertiary amines
(modulating LogP and pKa).[1]

Heterocycle Formation: Cyclization with reagents like cyanogen bromide or CDI.[1]

Visualization: Diversity-Oriented Synthesis (DOS)
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Figure 2: Functionalization pathways transforming the core scaffold into bioactive chemical
classes.[1]
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Part 4: Analytical Characterization & Quality
Control[1]

To ensure the integrity of experimental results, the identity of the compound must be validated
using the following parameters.

1H NMR Spectroscopy (DMSO-d6)
e Aromatic Region: Multiplet at
7.10-7.30 ppm (4H) corresponding to the o-toluoyl ring.[1]
o Methyl Group: Singlet at
2.20-2.30 ppm (3H) for the aryl methyl group.[1]
o Piperidine Ring:[1][3][4]
o Multiplets at
4.40 and 3.00 ppm (N-CH protons, restricted rotation due to amide bond).[1]
o Multiplet at
3.20 ppm (1H, CH-NH2).[1]
o Multiplets at
1.90 and 1.40 ppm (4H, piperidine CH2).[1]
e Amine Protons: Broad singlet at

8.30 ppm (3H) for

if analyzing the HCI salt.[1]

LC-MS (Liquid Chromatography-Mass Spectrometry)[1]

e Method: C18 Column, Water/Acetonitrile gradient with 0.1% Formic Acid.[1]
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» Expectation: A dominant peak at

(Free base mass + 1).[1]

» Purity Criteria: >95% by UV (214/254 nm) required for biological assays.
Part 5: Safety & Handling
o Hazard Classification: Irritant (Skin Irrit. 2, Eye Irrit.[1] 2A, STOT SE 3).

e Handling: The HCI salt is hygroscopic.[1] Store in a desiccator at room temperature or 4°C.
Wear nitrile gloves and safety glasses to prevent contact with dust.[1]

 Stability: Stable under standard laboratory conditions.[1] Avoid strong oxidizing agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Technical Guide: 1-(2-
Methylbenzoyl)piperidin-4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12495151/docs#comprehensive-technical-guide-1-2-
methylbenzoyl-piperidin-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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